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Get Quote

The table below clarifies the core differences between the approved drug levoketoconazole and the research-

grade deuterated ketoconazole compounds.

Deuterated Ketoconazole (e.g., (-)-

Feature Levoketoconazole (Recorlev)

Ketoconazole-d3)
Nature of Chiral Separation: The (2S,4R) Isotope Substitution: Hydrogen atoms
Modification enantiomer is isolated from the racemic  are replaced with deuterium (D) at specific

mixture [1] [2].

Primary Increase potency for inhibiting cortisol

Objective synthesis and potentially reduce liver
toxicity compared to racemic
ketoconazole [1] [5] [6].

Approval Approved by the FDA for endogenous
Status Cushing's syndrome [2] [6].

positions [3] [4].

Serve as a research tool: Act as an
internal standard for quantitative analysis
(NMR, GC-MS, LC-MS) to track the
metabolism of non-deuterated
ketoconazole [3].

For research use only; not for human
therapeutic use [3].

The Rationale Behind Deuterated Drugs

Deuteration is a strategy to improve a drug's pharmacokinetic and metabolic profile. Replacing hydrogen

with its heavier isotope, deuterium, creates a stronger carbon-deuterium (C—D) bond compared to a carbon-

hydrogen (C—H) bond [7].
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This stronger bond is more resistant to cleavage, which can slow down the rate at which enzymes in the
body, particularly cytochrome P450 (CYP450), metabolize the drug. This can lead to a longer half-life,
reduced formation of toxic metabolites, and potentially a better safety profile [7] [8]. This concept is known

as the Deuterium Kinetic Isotope Effect (DKIE).

The following diagram illustrates the theoretical metabolic advantage of a deuterated drug.
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Identified Deuterated Ketoconazole Compounds

The deuterated compounds based on the ketoconazole structure are listed in chemical databases as research

tools. The table below summarizes one such identified compound.
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Compound CAS Molecular .

Labeled Positions Purpose
Name Number Formula
(-)- 1217766-  C26H25D3CI2N4O4  Three deuterium Internal standard for
Ketoconazole- 70-5 atoms (specific gquantitative analysis
d3 [3] [4] positions not (NMR, GC-MS, LC-MS)

detailed in source) in research [3].

Experimental Protocols for Deuterated Drug Research

While specific protocols for deuterated ketoconazole are not provided in the search results, the following

outlines the standard methodological framework used in the field.

1. In Vitro Metabolic Stability Assays

¢ Objective: To compare the metabolic rate of the deuterated compound against its non-deuterated
counterpart.
¢ Methodology:

o Incubation: The deuterated and non-deuterated compounds are incubated separately with liver
microsomes or hepatocytes (from human or relevant animal species) in a physiologically
buffered solution.

o Sampling: Aliquots are taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

o Analysis: The samples are processed (e.g., protein precipitation) and the concentration of the
parent drug remaining at each time point is quantified using LC-MS/MS.

o Data Analysis: The in vitro half-life (t1/2) and intrinsic clearance (CLint) are calculated. A longer
t1/2 and lower CLint for the deuterated version indicate a positive DKIE.

2. Pharmacokinetic (PK) Studies in Animal Models

e Objective: To determine the effect of deuteration on the drug's exposure and half-life in a live
organism.
¢ Methodology:
o Dosing: The deuterated and non-deuterated compounds are administered to animals (e.g.,
rats, mice) via a relevant route (e.g., oral, intravenous).
o Serial Blood Sampling: Blood plasma samples are collected at predetermined time points
post-dose.
o Bioanalysis: Plasma concentrations of the parent drug are measured using a validated LC-
MS/MS method. The deuterated compound can serve as its own internal standard for the non-
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deuterated one, and vice versa, ensuring high quantification accuracy.

o Non-Compartmental Analysis: Key PK parameters are calculated, including AUC (Area
Under the curve, indicating total exposure), Cmax (maximum concentration), ta/z (half-life), and
CL (clearance).

3. Metabolite Profiling and Identification

¢ Objective: To confirm that deuteration alters the metabolic pathway and reduces the formation of
specific toxic metabolites.
¢ Methodology:

o High-Resolution Mass Spectrometry (HRMS): In vitro or in vivo samples are analyzed using
LC-HRMS. This technique can distinguish between metabolites originating from the deuterated
and non-deuterated drugs based on their precise mass differences.

o Data Mining: Metabolite identification software is used to find potential metabolites by
searching for expected mass shifts (e.g., +3 Da for a tri-deuterated compound). The abundance
of specific metabolites is compared between the two drug forms.

Research and Development Context

The discovery and optimization of drugs, whether through deuteration or other methods like chiral

separation, are increasingly aided by advanced technologies.

e Computer-Aided Drug Design (CADD): Techniques like virtual high-throughput screening (VHTS)
allow researchers to computationally dock millions of molecules into a 3D model of a target protein to
identify potential hits, significantly speeding up the early discovery process [9] [10].

e Deuterium in Modern Drug Discovery: The strategy has evolved beyond simply creating
"deuterated versions" of existing drugs (deuterium switch) to being integrated into the design of novel
chemical entities (de novo deuterated drugs) to solve specific metabolic problems early in
development [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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